Technical Guide: Synthesis of 2-Chloro-N-pentylpyridine-3-sulfonamide
Technical Guide: Synthesis of 2-Chloro-N-pentylpyridine-3-sulfonamide
Topic: "2-chloro-N-pentylpyridine-3-sulfonamide" synthesis pathway Content Type: In-depth technical guide.
Executive Summary
Target Molecule: 2-chloro-N-pentylpyridine-3-sulfonamide
CAS Registry Number: 1156388-42-9 (Generic analog class)
Molecular Formula:
This guide details the synthesis of 2-chloro-N-pentylpyridine-3-sulfonamide , a functionalized heterocyclic sulfonamide often utilized as a scaffold in medicinal chemistry for developing antagonists (e.g., for chemokine receptors) or enzyme inhibitors.[2] The presence of the chlorine atom at the C2 position is critical; it serves as a reactive handle for subsequent nucleophilic aromatic substitutions (
The synthesis strategy prioritizes the Meerwein Chlorosulfonylation route due to its scalability, safety profile, and direct access from commercially available 3-amino-2-chloropyridine.[2]
Retrosynthetic Analysis
The strategic disconnection of 2-chloro-N-pentylpyridine-3-sulfonamide reveals two primary precursors: the electrophilic 2-chloropyridine-3-sulfonyl chloride and the nucleophilic n-pentylamine .[2]
-
Disconnection: Sulfonamide bond (
). -
Key Intermediate: 2-chloropyridine-3-sulfonyl chloride.[1][2]
-
Starting Material: 3-amino-2-chloropyridine (widely available).[2]
Logic for Pathway Selection
Direct chlorosulfonylation of 2-chloropyridine (using
Figure 1: Retrosynthetic tree illustrating the disconnection to the commercially available aminopyridine precursor.
Detailed Synthesis Protocols
Phase 1: Synthesis of 2-Chloropyridine-3-sulfonyl chloride
Methodology: Modified Meerwein Reaction (Diazotization-Chlorosulfonylation).[2] Rationale: This method avoids the use of hazardous thiol intermediates and provides high regioselectivity.[2]
Materials
-
Substrate: 3-Amino-2-chloropyridine (1.0 equiv)[2]
-
Reagents: Sodium Nitrite (
), Hydrochloric Acid (conc. HCl), Sulfur Dioxide ( ) source (e.g., or gas in AcOH), Copper(II) Chloride ( ) catalyst. -
Solvent: Water/Acetic Acid or pure Aqueous HCl.
Step-by-Step Protocol
-
Diazotization:
-
Charge a reactor with 3-amino-2-chloropyridine (10 g, 77.8 mmol) and conc. HCl (40 mL). Cool the suspension to -5°C to 0°C .
-
Dropwise add a solution of
(5.9 g, 85.5 mmol) in water (12 mL), maintaining the internal temperature below 0°C. -
Stir for 30–45 minutes. The solution should become clear or pale yellow (diazonium salt formation).
-
-
Preparation of Sulfur Dioxide Mixture:
-
In a separate vessel, dissolve
(3.3 g, 19.4 mmol) in acetic acid (60 mL). -
Saturate this solution with
gas (bubbling for 30 mins) or add sodium metabisulfite ( ) dissolved in minimal water if gas is unavailable.
-
-
Chlorosulfonylation:
-
Slowly pour the cold diazonium salt solution into the stirred
mixture. Caution: Vigorous gas evolution ( ) will occur. -
Allow the mixture to warm to room temperature (20–25°C) and stir for 2–3 hours until gas evolution ceases.
-
-
Workup:
-
Pour the reaction mixture into crushed ice (200 g).
-
The 2-chloropyridine-3-sulfonyl chloride will precipitate as a solid or oil.[2]
-
Extract with Dichloromethane (DCM) (
mL). -
Wash the organic layer with cold water (
mL) and brine. -
Dry over anhydrous
and concentrate in vacuo (keep bath temp < 35°C to prevent decomposition). -
Yield: Typically 65–75%.[1] Store immediately at -20°C (moisture sensitive).
-
Phase 2: Coupling (Sulfonamide Formation)
Methodology: Nucleophilic Substitution.[1] Rationale: The reaction uses a mild base to scavenge the HCl byproduct.[2] DCM is chosen for its solvency of the sulfonyl chloride and ease of workup.[2]
Materials
-
Substrate: 2-Chloropyridine-3-sulfonyl chloride (from Phase 1).[2]
-
Reagent: n-Pentylamine (1.1 equiv).
-
Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2–1.5 equiv).
-
Solvent: Dichloromethane (DCM) (anhydrous).
Step-by-Step Protocol
-
Setup:
-
Dissolve 2-chloropyridine-3-sulfonyl chloride (5.0 g, 23.6 mmol) in anhydrous DCM (50 mL) under an inert atmosphere (
). -
Cool the solution to 0°C using an ice bath.
-
-
Addition:
-
Prepare a mixture of n-pentylamine (2.26 g, 3.0 mL, 26.0 mmol) and Triethylamine (3.6 g, 4.9 mL, 35.4 mmol) in DCM (10 mL).
-
Add this amine/base mixture dropwise to the sulfonyl chloride solution over 15 minutes. Exothermic reaction.[2]
-
-
Reaction:
-
Allow the mixture to warm to room temperature.
-
Stir for 2–4 hours. Monitor by TLC (Hexane:EtOAc 7:3) or LC-MS.[2]
-
-
Workup:
-
Quench by adding water (50 mL).
-
Separate the organic layer.[4]
-
Wash the organic phase with 0.5 M HCl (to remove unreacted amine/pyridine), followed by saturated
and brine. -
Dry over
, filter, and concentrate.
-
-
Purification:
-
The crude product is often pure enough. If necessary, purify via silica gel column chromatography (Gradient: 0-30% EtOAc in Hexanes) or recrystallization from Ethanol/Water.
-
Final Yield: 70–85%.
-
Process Visualization
Reaction Workflow Diagram
The following diagram illustrates the critical process flow, including temperature control points and phase separation logic.
Figure 2: Process flow diagram for the two-step synthesis.
Quantitative Data & Troubleshooting
Reagent Stoichiometry Table
| Reagent | Role | Equiv. | Notes |
| 3-Amino-2-chloropyridine | Starting Material | 1.0 | Purity >98% recommended.[5][2][6] |
| Sodium Nitrite | Diazotization Agent | 1.1 | Excess ensures complete conversion. |
| Sulfur Dioxide | Sulfur Source | Excess | Saturation required for high yield. |
| CuCl2 (cat.) | Catalyst | 0.25 | Essential for |
| 2-Chloropyridine-3-SO2Cl | Intermediate | 1.0 | Unstable; use immediately.[2] |
| n-Pentylamine | Nucleophile | 1.1 | Slight excess drives reaction to completion.[2] |
| Triethylamine | Base | 1.5 | Scavenges HCl; prevents protonation of amine. |
Troubleshooting Guide
| Issue | Probable Cause | Corrective Action |
| Low Yield (Phase 1) | Decomposition of diazonium salt. | Ensure T < 0°C during diazotization. Add |
| Violent Gas Evolution | Too fast addition of diazonium to | Control addition rate; ensure adequate headspace in reactor. |
| Impurity: Sulfonic Acid | Hydrolysis of Sulfonyl Chloride. | Dry solvents thoroughly in Phase 2. Avoid aqueous workup delays. |
| Incomplete Reaction (Phase 2) | Amine protonation by HCl. | Increase base (TEA) equivalents. Check pH > 9. |
Safety & Handling
-
2-Chloropyridine-3-sulfonyl chloride: Highly corrosive and a potent sensitizer.[2] Causes severe skin burns and eye damage. Handle only in a fume hood. Hydrolyzes to produce HCl gas.
-
Sulfur Dioxide: Toxic gas. All reactions involving
generation must be scrubbed (e.g., NaOH trap). -
Pyridine Derivatives: Generally toxic and potential neurological hazards. Double-gloving (Nitrile) is recommended.[2]
References
-
Synthesis of Pyridine Sulfonyl Chlorides via Meerwein Reaction
-
General Sulfonamide Synthesis on Pyridine Rings
- Title: Synthesis and Biological Evalu
- Source:European Journal of Medicinal Chemistry.
-
URL:[Link]
- Oxidative Chlorination Route (Alternative)
-
Reaction of Sulfonyl Chlorides with Amines
- Title: Recent advances in synthesis of sulfonamides: A review.
- Source:Chemistry & Biology Interface.
-
URL:[Link]
Sources
- 1. Buy 2-chloro-N-pentylpyridine-3-sulfonamide | 1156388-42-9 [smolecule.com]
- 2. US3632807A - Process for the preparation of 2-chloro-pyridine and its derivatives - Google Patents [patents.google.com]
- 3. pubs.acs.org [pubs.acs.org]
- 4. EP1048654B1 - Process for the preparation of chloropyridine sulfonyl chloride - Google Patents [patents.google.com]
- 5. CN104513194A - 2-chloro-3-aldehyde pyridine synthetic method - Google Patents [patents.google.com]
- 6. 2-Chloro-pyridine-3-sulfonic acid amide | C5H5ClN2O2S | CID 12234445 - PubChem [pubchem.ncbi.nlm.nih.gov]
